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Compound of Interest

2,4-Dichlorobenzenesulfonyl!
Compound Name:

chloride

Cat. No.: B102000

Technical Guide: Safe Handling and Use of 2,4-
Dichlorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and experimental considerations for 2,4-Dichlorobenzenesulfonyl chloride. The
information is intended to support laboratory safety and procedural planning for professionals in
research and development.

Chemical and Physical Properties

2,4-Dichlorobenzenesulfonyl chloride is a white to off-white crystalline solid.[1] It is a
heterocyclic building block used in the synthesis of various organic compounds, including those
with potential therapeutic applications.[2][3]
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Property Value Reference(s)
CAS Number 16271-33-3 [2]
Molecular Formula CeH3Cl302S [2]
Molecular Weight 245.51 g/mol [2]

Solid, white to off-white
Appearance , [1][2]
crystalline powder

Melting Point 54-58 °C [2]
Boiling Point 308.4 °C at 760 mmHg [2]
Flash Point 140.3 °C [2]

Insoluble in water. Soluble in
B DMF (15 mg/ml), DMSO (10
Solubility [1][3]
mg/ml), and Ethanol (25

mg/ml).

Safety Data and GHS Classification

2,4-Dichlorobenzenesulfonyl chloride is classified as a hazardous substance. It is crucial to
understand its GHS classification to ensure safe handling.
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GHS
Hazard o Hazard Signal . Reference(s
Classificati Pictogram
Class Statement Word
on
H314:
Skin Causes
i i Category )
Corrosion/Irrit severe skin Danger [2][4]
1B/1C
ation burns and
eye damage
) H318:
Serious Eye
Causes
Damage/Eye Category 1 ) Danger [4]
o serious eye
Irritation
damage
) H290: May
Corrosive to } ]
Category 1 be corrosive Warning [5]

Metals

to metals

Handling and Storage Precautions

Proper handling and storage are paramount to minimize risks associated with 2,4-

Dichlorobenzenesulfonyl chloride.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when working with this compound.
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PPE Type

Specification

Reference(s)

Eye/Face Protection

Tightly fitting safety goggles
and a face shield are essential.

[2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile) must be worn.
Inspect gloves before each

use.

[2]

Skin and Body Protection

A chemical-resistant lab coat
or apron is necessary. For
larger quantities, impervious

clothing should be considered.

[2]

Respiratory Protection

All work should be conducted
in a certified chemical fume
hood. If there is a risk of
exceeding exposure limits, a
suitable respirator must be

used.

[2]

Safe Handling Practices

Handling Guidelines:

Safe Handling Workflow

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, fume, gas, mist, vapors, or spray.[2]

Wash hands thoroughly after handling.[2]

Storage Conditions

Use only in a well-ventilated area, preferably a chemical fume hood.[2]

It is moisture-sensitive; handle under inert gas and protect from moisture.[5][6]
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o Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]
o Store locked up.[2]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1]

Emergency Procedures

First-Aid Measures
Exposure Route First-Aid Procedure Reference(s)

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [2]
upper and lower eyelids. Get

medical attention immediately.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact _ _ [2]
contaminated clothing and
shoes. Get medical attention

immediately.

Remove to fresh air. If not
breathing, give artificial

Inhalation respiration. If breathing is [2]
difficult, give oxygen. Get

medical attention immediately.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [2]

Rinse mouth with water. Get

medical attention immediately.

Accidental Release Measures
Spill Response Workflow
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Spill Cleanup:

Evacuate: Evacuate non-essential personnel from the area.[7]
o Ventilate: Ensure adequate ventilation.

o Contain: Cover the spill with a dry, inert absorbent material such as sand, dry lime, or soda
ash.[7]

o Collect: Carefully scoop the absorbed material into a suitable container for disposal.
» Decontaminate: Decontaminate the spill area and any contaminated equipment.[7]
o Dispose: Dispose of the waste in accordance with local, state, and federal regulations.[2]

Experimental Protocols

2,4-Dichlorobenzenesulfonyl chloride is a valuable reagent in organic synthesis, particularly
for the preparation of sulfonamides.

General Quenching Procedure for Sulfonyl Chlorides

Excess sulfonyl chloride must be carefully neutralized before workup and disposal.

Quenching Workflow

Methodology:

e Prepare a beaker with a sufficient volume of saturated agueous sodium bicarbonate solution
(at least 5-10 molar equivalents relative to the initial amount of sulfonyl chloride).

e Cool the sodium bicarbonate solution in an ice bath with stirring.

e Slowly and dropwise, add the reaction mixture containing the unreacted 2,4-
Dichlorobenzenesulfonyl chloride to the cold, stirred sodium bicarbonate solution.

o Be aware of vigorous gas (COz) evolution. The rate of addition must be controlled to prevent
excessive foaming and overflow.
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» Continue stirring the mixture in the ice bath for at least 30 minutes after the addition is
complete to ensure full hydrolysis and neutralization.

 Verify that the pH of the aqueous layer is neutral or slightly basic using pH paper.

e The mixture can now be safely processed through standard aqueous extraction procedures.

Synthesis of 2-Anilino Substituted Nicotinyl
Arylsulfonylhydrazides

2,4-Dichlorobenzenesulfonyl chloride is a key reagent in the synthesis of nicotinyl
arylsulfonylhydrazides, which have shown potential as anticancer and antibacterial agents.[2] A
general procedure involves the reaction of a carbohydrazide with the sulfonyl chloride in a
suitable solvent.

General Experimental Protocol (based on similar syntheses):

Dissolution: Dissolve the appropriate 2-anilinonicotinohydrazide in a suitable solvent (e.g.,
pyridine, dichloromethane) in a round-bottom flask equipped with a magnetic stirrer.

e Cooling: Cool the solution in an ice bath.

» Addition of Sulfonyl Chloride: Add 2,4-Dichlorobenzenesulfonyl chloride portion-wise to
the cooled and stirred solution.

» Reaction: Allow the reaction to proceed at a controlled temperature (e.g., 0 °C to room
temperature) for a specified time, monitoring the reaction progress by thin-layer
chromatography (TLC).

o Workup: Once the reaction is complete, quench any remaining sulfonyl chloride as described
in the quenching protocol. The product is then typically isolated by precipitation, filtration, or
extraction, followed by purification techniques such as recrystallization or column
chromatography.

Note: For the specific, detailed experimental protocol for the synthesis of N'-1-[2-anilino-3-
pyridyl]carbonyl-1-(2,4-dichlorobenzene)sulfonohydrazide, refer to the publication by Kamal A,
et al. in Bioorg Med Chem. 2007 Jan 15;15(2):1004-13.[2]
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Toxicological and Ecological Information

o Toxicology: The toxicological properties of 2,4-Dichlorobenzenesulfonyl chloride have not
been fully investigated. Swallowing can lead to a strong caustic effect on the mouth and
throat.[4] No components of this product at levels greater than or equal to 0.1% are identified
as probable, possible, or confirmed human carcinogens by IARC, ACGIH, NTP, or OSHA.[2]

o Ecology: This substance is considered slightly hazardous to water.[4] Do not let the product
enter drains or watercourses.[7]

Transport Information

Proper

. L Hazard Packing Reference(s
Regulation UN Number  Shipping
Class Group )
Name

Corrosive
solid, acidic,
organic,
3261 n.o.s. (2,4- 8 I/ [21[4]
Dichlorobenz

DOT / IATA/
IMDG

enesulfonyl
Chloride)

This guide is intended for informational purposes and should be used in conjunction with the
official Safety Data Sheet (SDS) provided by the supplier and your institution's specific safety
protocols. Always perform a thorough risk assessment before beginning any new experimental
procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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